Cas no 1014631-29-8 (2-(4-pyridazinyl)-4-Thiazolecarboxylic acid methyl ester)

• Product Name: 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid methyl ester
• CAS No: 1014631-29-8
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 1096333
• PubChem ID: 57688458
• Update Time: 2025-04-20

2-(4-pyridazinyl)-4-Thiazolecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-pyridazinyl)-4-Thiazolecarboxylic acid methyl ester
• SCHEMBL12571467
• DB-430695
• Methyl 2-(4-pyridazinyl)-4-thiazolecarboxylate
• 1014631-29-8

• Inchi： 1S/C9H7N3O2S/c1-14-9(13)7-5-15-8(12-7)6-2-3-10-11-4-6/h2-5H,1H3
• InChI Key： OSFFMKITSGFWDX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C1=CN=NC=C1

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų